Cas no 1192018-70-4 (5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole)

• Product name: 5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
• CAS No: 1192018-70-4
• MF: C₁₆H₁₆N₂O
• MW: 252.31104
• CID: 1092880
• PubChem ID: 52920132

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
• 5-butyl-2-pyridin-4-yl-1,3-benzoxazole
• 1192018-70-4
• 5-BUTYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
• 5-Butyl-2-(4-pyridinyl)benzoxazole
• DTXSID401297464
• A921367
• SCHEMBL1023542

• Inchi： InChI=1S/C16H16N2O/c1-2-3-4-12-5-6-15-14(11-12)18-16(19-15)13-7-9-17-10-8-13/h5-11H,2-4H2,1H3
• InChI Key： YHDYMJGUDRQDQU-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(OC(C2=CC=NC=C2)=N3)C3=C1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 4.2

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Security Information

• Storage Condition：Sealed in dry,2-8°C